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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B12322443 Get Quote

Rauvoyunine C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Rauvoyunine C, a picraline-type indole alkaloid. The information is curated for

professionals in research, and drug development.

Physicochemical Properties
Rauvoyunine C is a natural product isolated from the aerial parts of Rauvolfia yunnanensis, a

plant indigenous to southwestern China.[1] It is classified as a picraline-type indole alkaloid.[1]

The fundamental physicochemical properties of Rauvoyunine C are summarized in the table

below.
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Property Value Source

CAS Number 1211543-01-9 [2]

Molecular Formula C₃₂H₃₆N₂O₉

Molecular Weight 592.7 g/mol

Appearance Amorphous powder

Melting Point 173-175 °C (from acetone)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage Temperature -20°C

Chemical Structure and Identification
The structure of Rauvoyunine C was determined to be 11-methoxyburnamine-17-O-3′,4′,5′-

trimethoxybenzoate through extensive spectroscopic analysis, including High-Resolution

Electrospray Ionization Mass Spectrometry (HRESIMS).

Synonyms:

11-Methoxyburnamine 17-O-3′,4′,5′-trimethoxybenzoate

IntermedinC

Experimental Protocols
Extraction and Isolation of Rauvoyunine C
The following protocol describes the extraction and isolation of Rauvoyunine C from the aerial

parts of Rauvolfia yunnanensis.

Experimental Workflow for Rauvoyunine C Isolation
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Air-dried and powdered aerial parts of R. yunnanensis (6.5 kg)

Extract three times with methanol (3 x 50 L) at room temperature

Evaporate filtrate under reduced pressure

Obtain residue (~480 g)

Fractionate by silica gel column chromatography (petroleum ether-acetone, then MeOH)

Yield five fractions (A-E)

Select Fraction D (eluted with 100% acetone)

Separate on silica gel (CHCl₃-MeOH, 100:1 -> 30:1)

Obtain two subfractions (D1 and D2)

Further purification steps (not specified in detail for C)

Isolated Rauvoyunine C

Click to download full resolution via product page

Isolation workflow for Rauvoyunine C.
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Methodology:

Extraction: The air-dried and powdered aerial parts of R. yunnanensis (6.5 kg) were

extracted three times with 50 L of methanol for three days at room temperature.

Concentration: The resulting filtrate was evaporated under reduced pressure to yield a

residue of approximately 480 g.

Fractionation: This residue was then fractionated using silica gel (200–300 mesh) column

chromatography, eluting with a gradient of petroleum ether-acetone followed by methanol.

This process yielded five primary fractions (A–E).

Separation: Fraction D, which was eluted with 100% acetone, underwent further separation

on a silica gel column using a chloroform-methanol gradient (from 100:1 to 30:1) to give two

subfractions, D1 and D2. Rauvoyunine C was isolated from one of these subfractions.

Biological Activity
Rauvoyunine C, along with its counterpart Rauvoyunine B, was evaluated for its in vitro

cytotoxicity against a panel of five human tumor cell lines. The assays were conducted using

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) method.

Cytotoxicity Data for Rauvoyunine C

Cell Line Cancer Type IC₅₀ (μM) Activity

HL-60
Promyelocytic

Leukemia
> 40 Inactive

SMMC-7721
Hepatocellular

Carcinoma
> 40 Inactive

A-549 Lung Carcinoma > 40 Inactive

MCF-7
Breast

Adenocarcinoma
> 40 Inactive

SW-480
Colon

Adenocarcinoma
> 40 Inactive
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The results indicate that Rauvoyunine C did not exhibit significant cytotoxic activity against

these five cancer cell lines at the concentrations tested. There is currently no available

information in the public domain regarding other biological activities or its effects on signaling

pathways.

Spectroscopic Data
The elucidation of Rauvoyunine C's structure was accomplished through extensive

spectroscopic analysis. While detailed NMR and IR data are not fully reported in the cited

literature, High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was used to

confirm the molecular formula.

This guide serves as a foundational resource for professionals engaged in the study and

development of natural products. Further research is required to explore the full

pharmacological potential of Rauvoyunine C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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